3-(2-Methoxypyridin-4-yl)benzaldehyde

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 3-(2-methoxypyridin-4-yl)benzaldehyde

Executive Summary

This technical guide details the synthesis of 3-(2-methoxypyridin-4-yl)benzaldehyde , a critical biaryl intermediate containing a 2-methoxypyridine pharmacophore linked to a meta-substituted benzaldehyde. This scaffold is highly relevant in medicinal chemistry, serving as a precursor for kinase inhibitors and GPCR ligands where the pyridine nitrogen acts as a hydrogen bond acceptor and the aldehyde allows for reductive amination or olefination.

The recommended synthetic route utilizes a Suzuki-Miyaura cross-coupling between 3-formylphenylboronic acid and 4-bromo-2-methoxypyridine. This pathway is selected for its high functional group tolerance (aldehyde compatibility), scalability, and the commercial availability of stable precursors.

Retrosynthetic Analysis

The strategic disconnection relies on the formation of the C(sp2)-C(sp2) biaryl bond. The aldehyde moiety is sensitive to strong nucleophiles (e.g., Grignard, Lithiation), making palladium-catalyzed cross-coupling the superior choice over organometallic addition/oxidation sequences.

Key Disconnection:

• Bond: C3(phenyl) – C4(pyridine)

• Precursors: 3-Formylphenylboronic acid (Nucleophile) + 4-Bromo-2-methoxypyridine (Electrophile)

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the biaryl core.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Mass/Vol	Role
4-Bromo-2-methoxypyridine	188.02	1.0	1.88 g (10 mmol)	Electrophile
3-Formylphenylboronic acid	149.94	1.2	1.80 g (12 mmol)	Nucleophile
Pd(dppf)Cl2 · CH2Cl2	816.64	0.03	245 mg	Catalyst
K2CO3 (2.0 M aq.)	138.21	3.0	15 mL	Base
1,4-Dioxane	Solvent	-	45 mL	Solvent

Scientist's Note: Pd(dppf)Cl2 is chosen over Pd(PPh3)4 because the ferrocenyl ligand confers higher stability against oxidation and faster reaction rates for electron-deficient heteroaryl halides. The dichloromethane adduct is non-hygroscopic and easier to weigh.

Step-by-Step Procedure

Step 1: Reaction Assembly

• Charge a 250 mL round-bottom flask (RBF) with 4-bromo-2-methoxypyridine (1.88 g) and 3-formylphenylboronic acid (1.80 g).

• Add the catalyst Pd(dppf)Cl2 · CH2Cl2 (245 mg).

• Evacuate the flask and backfill with Nitrogen (

  ) three times to remove ambient oxygen (Oxygen inhibits the catalytic cycle).

• Under positive

  flow, add 1,4-Dioxane (45 mL) followed by 2.0 M aqueous K2CO3 (15 mL). Note: The solution will turn biphasic.

Step 2: Reaction Execution

• Equip the flask with a reflux condenser and heat the mixture to 90°C in an oil bath.

• Stir vigorously (800 rpm) to ensure efficient phase transfer between the organic dioxane layer and aqueous base layer.

• Monitor reaction progress via TLC (Hexane/EtOAc 3:1) or LC-MS.

  • Endpoint: Disappearance of the bromide starting material (typically 2–4 hours).

Step 3: Work-up

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove palladium black; wash the pad with Ethyl Acetate (50 mL).

• Transfer filtrate to a separatory funnel.[1] Add water (50 mL) and separate phases.

• Extract the aqueous layer with Ethyl Acetate (2 x 50 mL).

• Combine organic layers, wash with Brine (50 mL), and dry over anhydrous

  .

• Concentrate under reduced pressure to yield the crude brown oil.

Step 4: Purification

• Purify via Flash Column Chromatography (SiO2).

• Eluent Gradient: 0%

  20% Ethyl Acetate in Hexanes.

• The product typically elutes around 15-20% EtOAc.

• Concentrate pure fractions to afford 3-(2-methoxypyridin-4-yl)benzaldehyde as an off-white to pale yellow solid.

Reaction Mechanism & Workflow

The Suzuki-Miyaura coupling involves a catalytic cycle comprising Oxidative Addition, Transmetallation, and Reductive Elimination. The use of a base is critical to activate the boronic acid into a boronate species, increasing its nucleophilicity.

Figure 2: Operational workflow for the synthesis and isolation.

Characterization Data (Predicted)

Upon isolation, the compound must be validated against the following spectroscopic signatures.

Proton NMR ( NMR, 400 MHz, )

Shift ( ppm)	Multiplicity	Integral	Assignment	Interpretation
10.10	Singlet (s)	1H	CHO	Characteristic aldehyde proton.
8.25	Doublet (d, J=5.5 Hz)	1H	Py-H6	Pyridine proton adjacent to Nitrogen (deshielded).
8.15	Singlet (s)	1H	Ar-H2	Isolated proton between aldehyde and biaryl bond.
7.95	Doublet (d, J=7.8 Hz)	1H	Ar-H4/6	Ortho to aldehyde.
7.88	Doublet (d, J=7.8 Hz)	1H	Ar-H4/6	Ortho to biaryl bond.
7.65	Triplet (t, J=7.8 Hz)	1H	Ar-H5	Meta proton of the benzene ring.
7.15	DD (J=5.5, 1.5 Hz)	1H	Py-H5	Pyridine proton beta to Nitrogen.
6.95	Singlet (s)	1H	Py-H3	Proton between methoxy and biaryl bond.
4.00	Singlet (s)	3H		Methoxy group.[2]

Mass Spectrometry (ESI-MS)

• Molecular Formula:

• Exact Mass: 213.08

• Observed Ion:

• Ionization Mode: Positive Electrospray (ESI+) is preferred due to the basic pyridine nitrogen.

Troubleshooting & Optimization

• Problem: Low Conversion / Black Precipitate early on.

  • Cause: Palladium crashing out (Pd black) due to oxygen ingress or poor ligand stability.

  • Solution: Degas solvents more thoroughly (sparge with Argon for 15 mins) or switch to Pd(PPh3)4 if Pd(dppf) is degraded.

• Problem: Aldehyde Oxidation.

  • Cause: Trace peroxides in dioxane or air exposure.

  • Solution: Use fresh anhydrous dioxane. If oxidation to benzoic acid occurs (observed by broad OH stretch in IR), esterify with MeOH/H2SO4 to recover methyl ester, or perform coupling under stricter inert conditions.

• Problem: Protodeboronation.

  • Cause: Hydrolysis of the C-B bond in the boronic acid before coupling.

  • Solution: Increase catalyst loading to 5 mol% to speed up coupling relative to hydrolysis, or switch solvent to Toluene/EtOH/Water.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211.

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470.

• Organic Syntheses. (2011). Synthesis of 2-Aryl Pyridines by Palladium-Catalyzed Direct Arylation.[1] Org.[1][3][4] Synth. 88, 22-32.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. preprints.org [preprints.org]
• 3. www1.udel.edu [www1.udel.edu]
• 4. oiccpress.com [oiccpress.com]

Unlocking the Biaryl Scaffold: Biological Potential of 3-(2-Methoxypyridin-4-yl)benzaldehyde Derivatives

Executive Summary

The molecule 3-(2-methoxypyridin-4-yl)benzaldehyde represents a high-value "privileged structure" intermediate in modern medicinal chemistry. It combines a 2-methoxypyridine pharmacophore—known for improved metabolic stability and hydrogen-bonding capability compared to naked pyridines—with a benzaldehyde reactive handle positioned in a meta biaryl configuration.

This guide analyzes the therapeutic utility of this scaffold, focusing on its conversion into three primary bioactive classes: Chalcones (Anticancer) , Hydrazones (Antimicrobial) , and Spiro-chromanones (Antiviral/PLPro inhibitors) . By leveraging the specific electronic and steric properties of the 2-methoxypyridin-4-yl moiety, researchers can target complex biological pathways including viral proteases and oncogenic kinases.

Part 1: Structural Rationale & Pharmacophore Analysis

The 2-Methoxypyridine Advantage

Unlike a simple pyridine, the 2-methoxypyridine ring offers distinct medicinal chemistry advantages:

• Electronic Modulation: The methoxy group (

  ) is an electron-donating group (EDG) by resonance but electron-withdrawing by induction. At the 2-position, it modulates the basicity of the pyridine nitrogen, reducing the likelihood of non-specific protein binding while maintaining H-bond acceptor capability.

• Metabolic Stability: The 2-position blockage retards

  -oxidation and nucleophilic attack, common metabolic clearance pathways for pyridine-containing drugs.

The Meta-Biaryl Geometry

The linkage of the pyridine ring to the 3-position (meta) of the benzaldehyde creates a "kinked" biaryl geometry.

• Significance: Linear (para) biaryls often suffer from poor solubility and rigid planarity. The meta twist disrupts planarity, improving solubility and allowing the molecule to adopt conformations that fit into globular enzyme pockets (e.g., ATP-binding sites of kinases or the S3/S4 pockets of viral proteases).

Part 2: Key Derivative Classes & Biological Activity

The aldehyde functionality serves as a divergent point for synthesizing three major classes of bioactive derivatives.

Class A: Chalcones & Pyrazolines (Anticancer & Anti-inflammatory)

Reaction: Claisen-Schmidt condensation with acetophenones.

• Mechanism: The resulting

  -unsaturated ketone (chalcone) acts as a Michael acceptor. It can covalently modify cysteine residues in proteins like NF- B or Tubulin .

• Target: Microtubule polymerization inhibition and induction of apoptosis in MCF-7 (breast) and HepG2 (liver) cancer lines.

• Derivatization: Cyclization of chalcones with hydrazine yields Pyrazolines , which often exhibit superior stability and anti-inflammatory profiles by inhibiting COX-2.

Class B: Spiro-chromanones (Antiviral / SARS-CoV-2 PLPro)

Recent fragment-based drug discovery efforts have identified the 2-methoxypyridin-4-yl moiety as a critical binder in the S3/S4 sub-pockets of the SARS-CoV-2 Papain-like Protease (PLPro).

• Activity: Derivatives incorporating this moiety have shown nanomolar affinity (

  ) for PLPro, a cysteine protease essential for viral replication and immune evasion.

• Role of Scaffold: The methoxypyridine interacts via hydrophobic contacts and water-mediated H-bonds, stabilizing the inhibitor within the solvent-exposed channel of the enzyme.

Class C: Hydrazones & Schiff Bases (Antimicrobial)

Reaction: Condensation with hydrazides or amines.[1]

• Activity: These derivatives chelate transition metal ions (

  , ) essential for bacterial metabolism.

• Spectrum: Effective against Gram-positive bacteria (S. aureus) and fungi (C. albicans), often outperforming standard antibiotics in resistant strains due to the lipophilicity provided by the biaryl system.

Part 3: Mechanism of Action (MOA) Visualization

The following diagram illustrates the dual-pathway potential of derivatives synthesized from this scaffold: Viral Replication Blockade (via PLPro) and Tumor Suppression (via Tubulin/Kinase pathways).

Figure 1: Divergent synthesis pathways leading to distinct pharmacological outcomes. The core scaffold (Blue) serves as the precursor for anticancer (Red), antiviral (Yellow), and antimicrobial (Green) agents.

Part 4: Experimental Protocols

Protocol 1: Synthesis of the Core Scaffold (Suzuki-Miyaura Coupling)

Rationale: This protocol establishes the biaryl carbon-carbon bond using a palladium catalyst, tolerant of the aldehyde functional group.

Reagents:

• 3-Formylphenylboronic acid (1.0 eq)

• 4-Bromo-2-methoxypyridine (1.0 eq)

• (0.05 eq)
• (2.0 eq)

• Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step:

• Degassing: Charge a reaction flask with the boronic acid, bromopyridine, and potassium carbonate. Add the solvent mixture and degas with

  for 15 minutes. Critical: Oxygen poisons the Pd(0) catalyst.

• Catalyst Addition: Add

  under a positive stream of nitrogen.

• Reflux: Heat the mixture to 90°C for 12 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup: Cool to RT, filter through Celite to remove Palladium black. Dilute with EtOAc, wash with brine, and dry over

  .

• Purification: Flash column chromatography. The product usually elutes as a pale yellow solid.

Protocol 2: Biological Screening - MTT Cytotoxicity Assay

Rationale: A standard colorimetric assay to assess the metabolic activity of cells, serving as a proxy for cell viability and proliferation inhibition.

Materials:

• Cell Lines: MCF-7 (Breast Cancer), HepG2 (Liver Cancer).

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[2]

Workflow:

• Seeding: Plate cells (

  cells/well) in 96-well plates and incubate for 24h at 37°C ( ).

• Treatment: Add derivatives (dissolved in DMSO) at serial dilutions (

  ). Include a DMSO control (0.1%) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate for 48 hours.

• MTT Addition: Add

  of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mechanism: Viable mitochondria reduce yellow MTT to purple formazan.

• Solubilization: Aspirate media and add

  DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm. Calculate

  using non-linear regression.

Part 5: Quantitative Data Summary

The following table summarizes the comparative activity of 2-methoxypyridine derivatives against key targets, synthesized from literature data on homologous scaffolds.

Derivative Class	Target	Key Potency Metric	Reference
Spiro-chromanone	SARS-CoV-2 PLPro		[1]
Chalcone Hybrid	MCF-7 (Breast Cancer)		[2]
Hydrazone	S. aureus (Bacteria)		[3]
Thienopyrimidine	EGFR Kinase		[4]

References

• Discovery of Fragment-Based Inhibitors of SARS-CoV-2 PLPro. ACS Medicinal Chemistry Letters. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules. [Link]

• Investigation of Biological Activities of 4-Hydroxy-3-(2-hydroxy-5-methylbenzylideamino) Benzenesulphonic Acid. Journal of Scientific Perspectives. [Link]

• New thienopyrimidine derivatives, a process for their preparation and pharmaceutical compositions containing them.

• Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological screening of some pyridine derivatives as anti-malarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

theoretical and computational studies of 3-(2-methoxypyridin-4-yl)benzaldehyde

Executive Summary

This technical guide establishes a standardized theoretical and computational framework for 3-(2-methoxypyridin-4-yl)benzaldehyde (hereafter referred to as MPB-CHO ). As a biaryl scaffold featuring both an electrophilic handle (aldehyde) and a pharmacophoric heteroaromatic core (2-methoxypyridine), MPB-CHO represents a critical intermediate in the synthesis of kinase inhibitors and optoelectronic materials.

This document moves beyond basic characterization, providing a rigorous protocol for Density Functional Theory (DFT) analysis, molecular docking workflows, and synthetic validation. It is designed to serve as a self-validating manual for researchers aiming to utilize MPB-CHO in high-throughput drug discovery or materials engineering.

Structural & Electronic Characterization (DFT Protocol)

The accurate prediction of MPB-CHO’s reactivity relies on a proper description of its ground-state electronic structure, particularly the torsional strain between the pyridine and benzene rings.

Computational Methodology

To ensure experimental reproducibility, the following level of theory is mandated for all gas-phase and solvent-model calculations:

• Functional: B3LYP (Hybrid GGA) or ωB97X-D (for dispersion corrections).

• Basis Set: 6-311++G(d,p) (Triple-zeta with diffuse and polarization functions to capture lone pair interactions on the pyridine nitrogen and methoxy oxygen).

• Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) using DMSO or Water, depending on the intended application (synthesis vs. biology).

Geometric & Conformational Analysis

The biaryl linkage introduces a degree of freedom (

) between the pyridine and phenyl rings. Steric hindrance between the ortho-protons typically prevents planarity, while -conjugation favors it.

• Predicted Dihedral Angle (

  ): ~25°–35° (twisted).

• Rotational Barrier: A potential energy surface (PES) scan is required to identify the global minimum.

Causality: The twist angle directly modulates the HOMO-LUMO gap. A more planar conformation (achieved in solid-state packing or specific protein binding pockets) lowers the band gap, enhancing reactivity and red-shifting UV-Vis absorption.

Frontier Molecular Orbital (FMO) Analysis

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the 2-methoxypyridine ring. The methoxy group (

  ) acts as a strong -donor, raising the energy of the pyridine -system.

• LUMO (Lowest Unoccupied Molecular Orbital): Localized on the benzaldehyde moiety and the pyridine ring. The aldehyde carbonyl (

  ) and the pyridine nitrogen are electron-withdrawing, stabilizing the LUMO.

Chemical Implication: Nucleophiles (e.g., amines for reductive amination) will attack the aldehyde carbon (LUMO coefficient high), while electrophiles will attack the pyridine ring para to the methoxy group (HOMO coefficient high).

Spectroscopic Profiling (In Silico vs. Experimental)

Validating the computational model requires correlation with experimental spectral data.

Property	Computational Prediction (Scaling Factor ~0.961)	Experimental Signature (Diagnostic)
IR	1715–1725 cm⁻¹	Strong, sharp peak. Diagnostic of aldehyde.
IR	1580–1600 cm⁻¹	Medium intensity. Characteristic of pyridine ring.
¹H NMR (-CHO)	10.0–10.1 ppm	Singlet. Highly deshielded.
¹H NMR (-OCH₃)	3.9–4.0 ppm	Singlet. Diagnostic integration (3H).
UV-Vis	~280–320 nm	transition (biaryl conjugation).

Pharmaceutical Potential: In Silico Docking Workflow

MPB-CHO is a precursor to biaryl-urea or biaryl-amide kinase inhibitors (e.g., Sorafenib analogs). The aldehyde group serves as a "warhead" or linker attachment point.

Molecular Docking Protocol

Target Selection: p38 MAP Kinase (PDB: 1A9U) or VEGFR-2 (PDB: 4ASD). Grid Generation: Center grid box on the ATP-binding pocket (hinge region).

Workflow Visualization (DOT):

Figure 1: Standardized molecular docking workflow for MPB-CHO derivatives.

ADMET Prediction (Drug-Likeness)

Using QSAR models (e.g., SwissADME), MPB-CHO is predicted to possess favorable oral bioavailability:

• Lipinski Compliance: Yes (MW < 300, LogP ~2.5, H-bond donors = 0).

• Blood-Brain Barrier (BBB): Likely permeant due to high lipophilicity and lack of charged groups.

• Metabolism: The aldehyde is liable to oxidation (to carboxylic acid) or reduction (to alcohol) in vivo; medicinal chemistry optimization usually involves converting the aldehyde to a stable heterocycle.

Reactivity & Mechanism: Synthetic Validation

The most reliable synthesis of MPB-CHO is the Suzuki-Miyaura Cross-Coupling . This pathway validates the theoretical reactivity: the boronic acid (nucleophile) couples with the electron-deficient bromopyridine.

Reaction Scheme: 3-Formylphenylboronic acid + 4-Bromo-2-methoxypyridine

MPB-CHO

Mechanism Visualization (DOT):

Figure 2: Catalytic cycle for the synthesis of MPB-CHO via Suzuki coupling.

Experimental Protocols

Synthesis of MPB-CHO

• Reagents: 4-Bromo-2-methoxypyridine (1.0 eq), 3-Formylphenylboronic acid (1.1 eq), Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2.0 eq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Conditions: Degas with Argon. Reflux at 100°C for 12 hours.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Computational Validation Step

After synthesis, obtain the experimental IR spectrum. Compare the carbonyl stretch frequency with the DFT-calculated value (scaled by 0.961).

• If

  cm⁻¹: Re-optimize DFT geometry using a better solvation model (e.g., SMD instead of PCM).

• If

  cm⁻¹: The computational model is validated for predictive use in docking.

References

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648–5652. Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455–461. Link

• Frisch, M. J., et al. (2016). Gaussian 16 Rev. C.01. Gaussian, Inc., Wallingford CT. Link

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. Link

Protocols & Analytical Methods

Application Notes and Protocols for the Reaction of 3-(2-methoxypyridin-4-yl)benzaldehyde with Nucleophiles

Introduction: The Strategic Importance of 3-(2-methoxypyridin-4-yl)benzaldehyde in Modern Drug Discovery

3-(2-methoxypyridin-4-yl)benzaldehyde is a heterocyclic aromatic aldehyde of significant interest to the medicinal chemistry and drug development communities. Its structural architecture, featuring a central benzaldehyde core substituted with a 2-methoxypyridine moiety, presents a versatile scaffold for the synthesis of a diverse array of molecular entities. The aldehyde functional group serves as a key electrophilic handle for the introduction of various pharmacophoric elements through nucleophilic addition reactions. This capability allows for the systematic exploration of chemical space and the fine-tuning of pharmacokinetic and pharmacodynamic properties of lead compounds. The pyridine ring, a common motif in pharmaceuticals, can engage in crucial hydrogen bonding interactions with biological targets, while the methoxy group can influence solubility and metabolic stability. Consequently, derivatives of this aldehyde are being investigated for a range of therapeutic applications, including as potential anticancer agents and as inhibitors of key enzymes in neurological pathways.[1][2] This document provides a detailed guide to the reactivity of 3-(2-methoxypyridin-4-yl)benzaldehyde and offers robust protocols for its reaction with common classes of nucleophiles.

Molecular Reactivity Analysis

The reactivity of 3-(2-methoxypyridin-4-yl)benzaldehyde is primarily dictated by the electrophilic character of the carbonyl carbon of the aldehyde group.[3][4] The electron-withdrawing nature of the oxygen atom polarizes the carbon-oxygen double bond, rendering the carbon atom susceptible to attack by electron-rich species (nucleophiles). The attached aromatic rings, while influencing the overall electronic environment, do not fundamentally alter this intrinsic reactivity. The general mechanism for nucleophilic addition to an aldehyde involves the attack of the nucleophile on the carbonyl carbon, leading to a tetrahedral intermediate which is subsequently protonated to yield the final product.[5]

The 2-methoxypyridine substituent exerts a moderate electron-withdrawing inductive effect due to the electronegativity of the nitrogen atom, which can slightly enhance the electrophilicity of the benzaldehyde carbonyl group. However, the methoxy group is an electron-donating group via resonance, which can partially counteract this effect. The overall electronic influence is a nuanced balance of these factors.

Figure 1: Molecular structure of 3-(2-methoxypyridin-4-yl)benzaldehyde highlighting the electrophilic aldehyde carbon.

Application Protocols for Nucleophilic Additions

The following protocols are provided as detailed guides for common and synthetically valuable nucleophilic addition reactions. Researchers should note that while these protocols are robust, optimization of reaction conditions may be necessary for specific applications and to maximize yields.

Protocol 1: Grignard Reaction for C-C Bond Formation

Principle: The Grignard reaction is a powerful method for forming carbon-carbon bonds.[6] An organomagnesium halide (Grignard reagent) acts as a potent carbon nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic workup protonates the resulting alkoxide to yield a secondary alcohol.[7]

Objective: To synthesize (3-(2-methoxypyridin-4-yl)phenyl)(phenyl)methanol via the reaction of 3-(2-methoxypyridin-4-yl)benzaldehyde with phenylmagnesium bromide.

Materials and Reagents:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Phenylmagnesium bromide (1.0 M solution in THF)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Reaction Setup: A dry 100 mL two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel is flushed with nitrogen.

• Reactant Addition: 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) is dissolved in anhydrous THF (20 mL) and added to the flask. The solution is cooled to 0 °C in an ice bath.

• Grignard Reagent Addition: Phenylmagnesium bromide (1.2 eq, 1.0 M in THF) is added dropwise to the stirred solution of the aldehyde over 15 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL) at 0 °C.

• Extraction: The aqueous layer is extracted with diethyl ether (3 x 30 mL). The combined organic layers are washed with brine (20 mL), dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired secondary alcohol.

Safety Precautions: Grignard reagents are highly reactive and moisture-sensitive. All glassware must be thoroughly dried, and the reaction must be carried out under an inert atmosphere. Diethyl ether and THF are highly flammable.

Protocol 2: Wittig Reaction for Alkene Synthesis

Principle: The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes or ketones.[8][9] A phosphorus ylide (Wittig reagent) acts as the nucleophile, attacking the carbonyl carbon to form a betaine intermediate, which then collapses to an oxaphosphetane. This four-membered ring intermediate fragments to yield the desired alkene and a phosphine oxide byproduct.[10][11] The stereochemistry of the resulting alkene is dependent on the nature of the ylide. Stabilized ylides generally favor the (E)-isomer, while non-stabilized ylides favor the (Z)-isomer.[8]

Objective: To synthesize ethyl (E)-3-(3-(2-methoxypyridin-4-yl)phenyl)acrylate via the reaction of 3-(2-methoxypyridin-4-yl)benzaldehyde with (carbethoxymethylene)triphenylphosphorane (a stabilized ylide).

Materials and Reagents:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• (Carbethoxymethylene)triphenylphosphorane

• Anhydrous toluene or dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, and reflux condenser

Procedure:

• Reaction Setup: A 100 mL round-bottom flask is equipped with a magnetic stir bar and a reflux condenser.

• Reactant Addition: 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) and (carbethoxymethylene)triphenylphosphorane (1.1 eq) are added to the flask, followed by the addition of anhydrous toluene (40 mL).

• Reaction Conditions: The reaction mixture is heated to reflux (approximately 110 °C for toluene) and stirred for 12-16 hours.

• Reaction Monitoring: The reaction progress is monitored by TLC.

• Workup: The reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• Purification: The residue is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to separate the product from the triphenylphosphine oxide byproduct.

Safety Precautions: Toluene and DCM are volatile and toxic. Handle in a well-ventilated fume hood.

Protocol 3: Reductive Amination for Amine Synthesis

Principle: Reductive amination is a two-step process in one pot for the synthesis of amines from aldehydes or ketones.[12][13] First, the aldehyde reacts with a primary or secondary amine to form an imine or enamine intermediate, respectively. In the second step, a reducing agent, typically a mild hydride source, reduces the imine/enamine to the corresponding amine.[14] Sodium triacetoxyborohydride (STAB) is a commonly used reducing agent for this transformation as it is selective for the iminium ion in the presence of the starting aldehyde.[15]

Objective: To synthesize N-(3-(2-methoxypyridin-4-yl)benzyl)aniline via the reaction of 3-(2-methoxypyridin-4-yl)benzaldehyde with aniline.

Materials and Reagents:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Aniline

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask and magnetic stirrer

Procedure:

• Reaction Setup: A 100 mL round-bottom flask is equipped with a magnetic stir bar.

• Reactant Addition: 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) and aniline (1.1 eq) are dissolved in DCE (30 mL). A catalytic amount of glacial acetic acid (0.1 eq) is added to facilitate imine formation. The mixture is stirred at room temperature for 1 hour.

• Reducing Agent Addition: Sodium triacetoxyborohydride (1.5 eq) is added portion-wise to the reaction mixture over 10 minutes.

• Reaction Conditions: The reaction is stirred at room temperature for 12-24 hours.

• Reaction Monitoring: The reaction progress is monitored by TLC.

• Workup: The reaction is quenched by the addition of saturated aqueous NaHCO₃ solution (30 mL). The layers are separated, and the aqueous layer is extracted with DCM (3 x 30 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Safety Precautions: DCE and DCM are chlorinated solvents and should be handled with care in a fume hood. Acetic acid is corrosive. Sodium triacetoxyborohydride is moisture-sensitive and will release hydrogen gas upon contact with water.

Summary of Reaction Conditions

Nucleophile Class	Example Nucleophile	Key Reagents	Solvent	Temperature	Product Type
Organometallic	Phenylmagnesium bromide	Aldehyde, Grignard Reagent, NH₄Cl (workup)	Anhydrous THF/Ether	0 °C to RT	Secondary Alcohol
Phosphorus Ylide	(Carbethoxymethylene)triphenylphosphorane	Aldehyde, Wittig Reagent	Anhydrous Toluene/DCM	Reflux	Alkene
Amine	Aniline	Aldehyde, Amine, NaBH(OAc)₃, Acetic Acid	DCE/DCM	Room Temperature	Secondary Amine

General Experimental Workflow

The following diagram illustrates a typical workflow for the nucleophilic addition reactions described above.

Figure 2: A generalized workflow for nucleophilic addition reactions.

References

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The Versatile Scaffold of 3-(2-methoxypyridin-4-yl)benzaldehyde: A Gateway to Novel Therapeutics in Medicinal Chemistry

Introduction: Unveiling a Promising Heterocyclic Building Block

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that provide a foundation for the development of new therapeutic agents is perpetual. The 2-methoxypyridine moiety is a privileged structure, appearing in a range of biologically active compounds and approved drugs, valued for its unique electronic properties and ability to participate in key binding interactions with biological targets.[1][2][3] When coupled with the versatile reactivity of a benzaldehyde functional group, the resulting biaryl structure, 3-(2-methoxypyridin-4-yl)benzaldehyde , emerges as a highly attractive, yet underexplored, platform for the generation of diverse compound libraries. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of this promising scaffold, complete with detailed experimental protocols.

The strategic combination of a 2-methoxypyridine ring and a benzaldehyde offers a unique trifecta of features for drug design:

• The 2-Methoxypyridine Core: The methoxy group at the 2-position of the pyridine ring influences the electron distribution of the heterocycle, modulating its pKa and hydrogen bonding capacity. This moiety is found in several kinase inhibitors, where the pyridine nitrogen can act as a hinge-binding motif.[4][5]

• The Biaryl Linkage: The connection between the pyridine and phenyl rings creates a semi-rigid backbone, ideal for orienting functional groups in three-dimensional space to interact with protein binding pockets. The synthesis of such linkages is readily achievable through modern cross-coupling methodologies.

• The Benzaldehyde Handle: The aldehyde group is a versatile chemical handle, amenable to a wide array of chemical transformations. This allows for the introduction of diverse pharmacophoric elements, enabling the exploration of structure-activity relationships (SAR).

This guide will first delineate a robust synthetic protocol for the preparation of 3-(2-methoxypyridin-4-yl)benzaldehyde. Subsequently, it will detail several key derivatization reactions, providing step-by-step protocols for the synthesis of libraries of compounds with potential therapeutic applications. Finally, we will explore the prospective medicinal chemistry applications of these derivatives, drawing on established knowledge of related molecular structures.

Synthesis of the Core Scaffold: 3-(2-methoxypyridin-4-yl)benzaldehyde

The most direct and efficient method for the synthesis of the target biaryl compound is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound and an organohalide, and is widely utilized in the pharmaceutical industry due to its high functional group tolerance and generally high yields.[6][7][8]

Proposed Synthetic Pathway via Suzuki-Miyaura Coupling

Caption: Proposed synthesis of 3-(2-methoxypyridin-4-yl)benzaldehyde.

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-chloro-2-methoxypyridine with 3-formylphenylboronic acid.

Materials:

• 4-Chloro-2-methoxypyridine

• 3-Formylphenylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂])

• Base (e.g., Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃))

• Solvent system (e.g., 1,4-Dioxane/Water or Toluene/Ethanol/Water)

• Nitrogen or Argon source for inert atmosphere

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, column chromatography supplies)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-2-methoxypyridine (1.0 eq), 3-formylphenylboronic acid (1.1-1.5 eq), and the palladium catalyst (0.02-0.05 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent and Base Addition: Under the inert atmosphere, add the chosen solvent system (e.g., a 4:1 mixture of dioxane and water). Subsequently, add the base (2.0-3.0 eq) dissolved in water.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(2-methoxypyridin-4-yl)benzaldehyde.

Derivatization of the Aldehyde: Building a Chemical Library

The aldehyde functionality of 3-(2-methoxypyridin-4-yl)benzaldehyde is a gateway to a multitude of chemical transformations, allowing for the rapid generation of a diverse library of compounds for biological screening.

Caption: Key derivatization reactions of the aldehyde scaffold.

Protocol 1: Reductive Amination for Amine Synthesis

Reductive amination is a cornerstone reaction in medicinal chemistry for the synthesis of secondary and tertiary amines.[9][10]

Materials:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Primary or secondary amine of choice

• Reducing agent (e.g., Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN))

• Solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))

• Acetic acid (optional, as a catalyst)

Procedure:

• Reaction Setup: To a solution of 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) in the chosen solvent, add the amine (1.0-1.2 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. A catalytic amount of acetic acid can be added to facilitate this step.

• Reduction: Add the reducing agent (1.2-1.5 eq) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or preparative HPLC.

Protocol 2: Wittig Reaction for Alkene Synthesis

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.[11][12]

Materials:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Phosphonium salt of choice

• Strong base (e.g., n-Butyllithium (n-BuLi) or Sodium hydride (NaH))

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)

Procedure:

• Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt (1.1 eq) in the anhydrous solvent. Cool the suspension to 0 °C or -78 °C and add the strong base dropwise. Stir the mixture until the characteristic color of the ylide appears.

• Aldehyde Addition: To the freshly prepared ylide, add a solution of 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) in the same anhydrous solvent dropwise at the same low temperature.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is then purified by column chromatography to yield the desired alkene. Triphenylphosphine oxide is a common byproduct that needs to be removed during purification.

Protocol 3: Knoevenagel Condensation for α,β-Unsaturated Compounds

The Knoevenagel condensation is used to synthesize α,β-unsaturated compounds, which are valuable intermediates and can possess biological activity themselves.[2][13]

Materials:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Active methylene compound (e.g., Malononitrile, Ethyl cyanoacetate)

• Weak base catalyst (e.g., Piperidine, Ammonium acetate)

• Solvent (e.g., Ethanol, Toluene)

Procedure:

• Reaction Setup: Dissolve 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) and the active methylene compound (1.0-1.2 eq) in the chosen solvent.

• Catalyst Addition: Add a catalytic amount of the weak base.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC. The formation of water can be followed by using a Dean-Stark apparatus if toluene is the solvent.

• Work-up: Cool the reaction mixture. If a precipitate forms, filter and wash it with a cold solvent. Otherwise, concentrate the mixture and purify the residue.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Protocol 4: Hydrazone Synthesis

Hydrazones are a class of compounds known for a wide range of biological activities, including antimicrobial and anticancer effects.[3][14][15]

Materials:

• 3-(2-methoxypyridin-4-yl)benzaldehyde

• Hydrazine or a substituted hydrazine/hydrazide (e.g., phenylhydrazine, isonicotinic hydrazide)

• Solvent (e.g., Ethanol, Methanol)

• Acid catalyst (e.g., a few drops of acetic acid)

Procedure:

• Reaction Setup: Dissolve 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq) in the solvent.

• Hydrazine Addition: Add the hydrazine or hydrazide derivative (1.0 eq) to the solution, followed by the acid catalyst.

• Reaction: Stir the mixture at room temperature or with gentle heating. The reaction is often rapid, and the product may precipitate out of the solution.

• Isolation: Collect the solid product by filtration, wash with a cold solvent, and dry. If no precipitate forms, the product can be isolated by evaporation of the solvent followed by purification.

• Purification: Recrystallization is often sufficient for purification.

Applications in Medicinal Chemistry: Charting the Therapeutic Potential

The 3-(2-methoxypyridin-4-yl)benzaldehyde scaffold is a launchpad for the discovery of novel therapeutic agents across various disease areas. The following sections outline potential applications based on the known pharmacology of related structures.

Kinase Inhibitors for Oncology and Inflammatory Diseases

The 2-methoxypyridine motif is a well-established "hinge-binder" in many kinase inhibitors.[4][5] The pyridine nitrogen accepts a hydrogen bond from the backbone amide NH of the kinase hinge region, a crucial interaction for potent inhibition. The 3-phenyl substituent can be directed towards the solvent-exposed region of the ATP-binding site, where modifications can enhance potency and selectivity. Derivatives of 3-(2-methoxypyridin-4-yl)benzaldehyde, particularly those functionalized at the former aldehyde position with groups that can form additional interactions, are promising candidates for novel kinase inhibitors.

Potential Kinase Targets:

• p38 MAP Kinase: Implicated in inflammatory responses.[4]

• c-Jun N-terminal Kinase (JNK): Involved in stress signaling and apoptosis.[16]

• Receptor Tyrosine Kinases (e.g., VEGFR, EGFR): Key targets in oncology.

Anticancer Agents via Chalcone and Hydrazone Derivatives

Chalcones (1,3-diaryl-2-propen-1-ones), readily synthesized from benzaldehydes, are known to possess a broad spectrum of biological activities, including potent anticancer effects.[17][18] They can induce apoptosis, inhibit cell proliferation, and overcome multidrug resistance. Similarly, hydrazones have emerged as a versatile class of compounds with significant antitumor properties.[3][15]

Derivative Class	Potential Mechanism of Action	Representative Biological Activity of Analogues
Chalcones	Tubulin polymerization inhibition, induction of apoptosis, anti-proliferative.[17][19]	IC₅₀ values in the low micromolar to nanomolar range against various cancer cell lines.[1]
Hydrazones	Enzyme inhibition, metal chelation, interaction with DNA.[14]	Potent in vitro activity against various cancer cell lines.[3]

Antimicrobial Agents

The hydrazone linkage is a common feature in many compounds with antibacterial and antifungal activity.[13][20] By condensing 3-(2-methoxypyridin-4-yl)benzaldehyde with various hydrazides, a library of novel hydrazones can be generated and screened for antimicrobial efficacy. The biaryl scaffold can provide a unique steric and electronic profile that may lead to novel mechanisms of action or improved activity against resistant strains.

Conclusion and Future Directions

The 3-(2-methoxypyridin-4-yl)benzaldehyde scaffold represents a largely untapped resource for medicinal chemists. Its straightforward synthesis via robust cross-coupling chemistry, combined with the versatile reactivity of the aldehyde group, provides a powerful platform for the rapid generation of diverse and novel chemical entities. The established biological relevance of the 2-methoxypyridine and substituted benzaldehyde motifs in various therapeutic areas, particularly in oncology and infectious diseases, strongly suggests that derivatives of this scaffold are worthy of investigation. The protocols and application notes provided herein are intended to serve as a comprehensive guide for researchers to unlock the full potential of this promising building block in the pursuit of next-generation therapeutics.

References

• Rasayan J. Chem. SYNTHESIS AND ANTI-CANCER ACTIVITY OF NOVEL 3- ARYL THIOPHENE-2-CARBALDEHYDES AND THEIR ARYL/HETEROARYL CHALCONE DERIVATIVES. Available from: [Link]

• Lejaeghere, W., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Taylor & Francis Online. Available from: [Link]

• Desai, D. D., & Desai, G. C. (Year). Hydrazones: Synthesis, biological activity and their spectral characterization. Journal of Organic and Pharmaceutical Chemistry. Available from: [Link]

• Wikipedia. (n.d.). Wittig reaction. In Wikipedia. Available from: [Link]

• MDPI. (2021). Chalcone Derivatives: Role in Anticancer Therapy. Available from: [Link]

• Semantic Scholar. (2021). Anticancer Activity of Natural and Synthetic Chalcones. Available from: [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Anticancer Activity of New Benzofuran Substituted Chalcones. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Preparation of functionalized heteroaromatics using an intramolecular Wittig reaction. Organic & Biomolecular Chemistry. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Biological Activity of New Hydrazones Based on N-Aminomorpholine. PubMed Central. Available from: [Link]

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• ResearchGate. (2020). (PDF) Advances in Bioresearch Hydrazones: origin, reactivity and biological activity. Available from: [Link]

• National Center for Biotechnology Information. (2011). Synthesis and SAR of 2-phenoxypyridines as novel c-Jun N-terminal kinase inhibitors. PubMed. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Available from: [Link]

• Royal Society of Chemistry. (n.d.). 4-Hydroxy-3-methoxy-benzaldehyde series aroyl hydrazones: synthesis, thermostability and antimicrobial activities. Available from: [Link]

• ResearchGate. (2023). 2‐Methoxy Pyridine. Available from: [Link]

• Google Patents. (n.d.). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• MDPI. (2024). Synthesis, Structural Properties and Biological Activities of Novel Hydrazones of 2-, 3-, 4-Iodobenzoic Acid. Available from: [Link]

• ADDI & Cassava. (n.d.). Synthetic Applications of Intramolecular Aza-Wittig Reaction for the Preparation of Heterocyclic Compounds. Available from: [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Navigating the Synthesis Landscape: The Role of 2-Methoxy-5-nitropyridine in Complex Organic Molecules. Available from: [Link]

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• University of Northern Iowa. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Available from: [Link]

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• MDPI. (2019). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Available from: [Link]

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Application Notes &amp; Protocols: Condensation Reactions with 3-(2-methoxypyridin-4-yl)benzaldehyde for Advanced Synthesis

Introduction: Strategic Importance of the Methoxy-Pyridine Benzaldehyde Scaffold

In the landscape of modern drug discovery and materials science, the strategic assembly of complex molecular architectures from versatile building blocks is paramount. The compound 3-(2-methoxypyridin-4-yl)benzaldehyde represents a key starting material, prized for its unique electronic and structural features. The methoxypyridine moiety offers potential for hydrogen bonding and metabolic stability, while the benzaldehyde group serves as a reactive handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions.

Condensation reactions, in particular, provide a powerful and atom-economical approach to elaborate this core structure.[1] These reactions, which join two molecules with the elimination of a small molecule like water, are fundamental to synthesizing a wide array of functional compounds, including chalcones, Schiff bases, and α,β-unsaturated systems.[1][2][3] This guide provides detailed, field-proven protocols for key condensation reactions involving 3-(2-methoxypyridin-4-yl)benzaldehyde, offering insights into the causality behind experimental choices to empower researchers in their synthetic endeavors.

Core Condensation Protocols: A Comparative Overview

Three primary classes of condensation reactions are particularly well-suited for derivatizing 3-(2-methoxypyridin-4-yl)benzaldehyde. The choice of reaction depends on the desired final scaffold.

Reaction Type	Reaction Partner	Bond Formed	Typical Product Class	Key Applications
Knoevenagel Condensation	Active Methylene Compounds (e.g., Malononitrile, Ethyl Cyanoacetate)	C=C	α,β-Unsaturated Nitriles/Esters	Precursors for pharmaceuticals, functional materials, and complex heterocyclic systems.[1][3][4]
Claisen-Schmidt Condensation	Ketones with α-hydrogens (e.g., Acetophenone, Cyclohexanone)	C=C	Chalcones (α,β-Unsaturated Ketones)	Widely studied for anticancer, anti-inflammatory, and antimicrobial properties.[2][5][6][7][8]
Schiff Base Formation	Primary Amines (e.g., Aniline, Benzylamine)	C=N	Imines (Schiff Bases)	Important intermediates and ligands in coordination chemistry; possess diverse biological activities.[9][10]

Protocol Deep Dive 1: Knoevenagel Condensation for C=C Bond Formation

The Knoevenagel condensation is a cornerstone reaction for forming a carbon-carbon double bond by reacting a carbonyl compound with an active methylene compound.[3] The electron-withdrawing nature of the pyridine ring in the aldehyde substrate, coupled with the methoxy group, influences the reactivity of the aldehyde carbonyl, making this a robust transformation.

Causality Behind Experimental Choices:

• Active Methylene Partner: Malononitrile is selected for its high acidity, allowing the reaction to proceed under mild basic conditions. This minimizes the risk of side reactions, such as self-condensation of the aldehyde, which can occur with stronger bases.[3]

• Catalyst: Piperidine, a weak secondary amine, is an ideal catalyst. It is basic enough to deprotonate the malononitrile to form the reactive enolate but not so strong as to cause unwanted side reactions.[3][11] Its role is catalytic, facilitating both the initial addition and subsequent dehydration.

• Solvent: Ethanol is an excellent solvent choice as it readily dissolves the reactants and the catalyst. Its boiling point allows for gentle heating to drive the reaction to completion without requiring high-pressure apparatus.

• Monitoring: Thin Layer Chromatography (TLC) is a critical tool for real-time reaction monitoring. It allows the researcher to visually track the consumption of the starting aldehyde and the formation of the product, ensuring the reaction is stopped at the optimal time to maximize yield and minimize impurity formation.

Detailed Step-by-Step Protocol:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq, e.g., 2.13 g, 10 mmol).

• Reagent Addition: Add ethanol (40 mL) and stir until the aldehyde is fully dissolved. To this solution, add malononitrile (1.05 eq, 0.70 g, 10.5 mmol). A slight excess of the active methylene compound ensures complete consumption of the limiting aldehyde.

• Catalyst Introduction: Add piperidine (0.1 eq, 0.1 mL, 1 mmol) dropwise to the stirring solution.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature.

• Monitoring: Monitor the reaction progress every 30 minutes using TLC (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours, indicated by the disappearance of the aldehyde spot.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to induce precipitation of the product.

  • Collect the solid product by vacuum filtration, washing the crystals with cold ethanol (2 x 10 mL) to remove residual catalyst and unreacted starting material.

• Purification: The crude product is often of high purity. If necessary, recrystallize from a minimal amount of hot ethanol to obtain fine, crystalline (E)-2-(3-(2-methoxypyridin-4-yl)benzylidene)malononitrile.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Workflow Visualization

Caption: Knoevenagel Condensation Workflow.

Protocol Deep Dive 2: Claisen-Schmidt Condensation for Chalcone Synthesis

The Claisen-Schmidt condensation is a reliable method for synthesizing chalcones, which are α,β-unsaturated ketones formed between an aromatic aldehyde and a ketone.[5][6] This reaction is a crossed aldol condensation.[6] Chalcones derived from substituted benzaldehydes are of significant interest due to their wide range of biological activities.[7][8]

Causality Behind Experimental Choices:

• Base Catalyst: Sodium hydroxide (NaOH) is used as a strong base to deprotonate the α-carbon of the ketone (acetophenone), generating the nucleophilic enolate ion.[2] Since the aldehyde lacks α-hydrogens, it cannot self-condense, making it an ideal electrophile for the ketone enolate.

• Solvent System: A mixture of ethanol and water is used. Ethanol solubilizes the organic reactants, while water dissolves the NaOH catalyst, creating a biphasic system where the reaction efficiently occurs at the interface.

• Temperature Control: The reaction is typically run at room temperature to control the reaction rate and prevent potential side reactions that can occur at higher temperatures.

Detailed Step-by-Step Protocol:

• Reactant Solution: In a 250 mL Erlenmeyer flask, dissolve 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq, 2.13 g, 10 mmol) and acetophenone (1.0 eq, 1.20 g, 10 mmol) in 50 mL of 95% ethanol. Stir until a homogenous solution is formed.

• Catalyst Solution: In a separate beaker, prepare the catalyst solution by dissolving sodium hydroxide (2.0 eq, 0.80 g, 20 mmol) in 20 mL of deionized water. Cool the solution to room temperature.

• Reaction Initiation: While stirring the aldehyde/ketone solution vigorously, add the NaOH solution dropwise over 15 minutes. A color change and the formation of a precipitate are typically observed.

• Reaction Execution: Continue to stir the mixture at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction via TLC (e.g., 4:1 Hexane:Ethyl Acetate) until the starting aldehyde is consumed.

• Work-up and Isolation:

  • Pour the reaction mixture into 200 mL of ice-cold water.

  • If an oil forms, scratch the side of the beaker with a glass rod to induce crystallization.

  • Collect the solid yellow product by vacuum filtration.

  • Wash the solid thoroughly with cold water until the filtrate is neutral (pH ~7) to remove all traces of NaOH.

• Purification: Recrystallize the crude chalcone from ethanol to yield the pure product.

Reaction Mechanism Visualization

Caption: Claisen-Schmidt Condensation Mechanism.

Protocol Deep Dive 3: Schiff Base (Imine) Formation

The formation of a Schiff base involves the reaction of an aldehyde with a primary amine to form an imine.[9] This reaction is often catalyzed by a small amount of acid. The resulting carbon-nitrogen double bond is a versatile functional group in organic synthesis and medicinal chemistry.

Causality Behind Experimental Choices:

• Amine Partner: Aniline is chosen as a representative aromatic primary amine. The nucleophilicity of the amine nitrogen is crucial for the initial attack on the aldehyde carbonyl.

• Catalyst: A few drops of glacial acetic acid serve as an effective catalyst. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. It also facilitates the final dehydration step.

• Solvent and Water Removal: Toluene is used as the solvent. It forms an azeotrope with water, which is a byproduct of the reaction. By using a Dean-Stark apparatus, water can be continuously removed from the reaction mixture, driving the equilibrium towards the formation of the imine product, in accordance with Le Châtelier's principle.

Detailed Step-by-Step Protocol:

• Reaction Setup: Assemble a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Reagent Addition: To the flask, add 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq, 2.13 g, 10 mmol), aniline (1.0 eq, 0.93 g, 10 mmol), and 50 mL of toluene.

• Catalyst Introduction: Add 3-4 drops of glacial acetic acid to the mixture.

• Reaction Execution: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as it is formed. Continue refluxing until no more water is collected (typically 3-5 hours).

• Monitoring: The reaction can be monitored by TLC, observing the disappearance of the aldehyde.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The resulting crude oil or solid is the Schiff base product.

• Purification: The product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel if it is an oil.

Troubleshooting and Expert Insights

• Low Yields in Knoevenagel/Claisen-Schmidt: If yields are low, ensure the base catalyst has not degraded. For the Claisen-Schmidt reaction, ensure the NaOH solution is added slowly and with vigorous stirring to prevent localized high concentrations of base which can promote side reactions. Incomplete reactions can often be pushed to completion by extending the reaction time.[12]

• Incomplete Schiff Base Formation: The most common issue is the presence of water. Ensure all glassware is thoroughly dried before use. The azeotropic removal of water is critical for driving the reaction to completion. If the reaction stalls, adding a fresh drop of acetic acid may be beneficial.

• Product Characterization: For all products, a full suite of characterization is essential. ¹H NMR will clearly show the formation of the new vinyl (C=CH) or imine (N=CH) proton. Mass spectrometry will confirm the molecular weight of the desired product.

By applying these detailed protocols and understanding the chemical principles behind them, researchers can effectively utilize 3-(2-methoxypyridin-4-yl)benzaldehyde as a versatile scaffold for the synthesis of novel compounds with potential applications in medicine and materials science.

References

• Efficient Knoevenagel Condensation Reactions Catalyzed by Activated Gel Zirconium(IV) Oxide. ResearchGate. Available from: [Link]

• Effect of catalyst amount on the condensation of benzaldehyde with ethyl acetoacetate, and urea under solvent free conditions. ResearchGate. Available from: [Link]

• Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. ACS Omega. Available from: [Link]

• Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Claisen-Schmidt Condensation. University of Missouri–St. Louis. Available from: [Link]

• Synthesis and Characterization of New Schiff Bases and Biological Studies. Der Pharma Chemica. Available from: [Link]

• SYNTHESIS OF 2-SUBSTITUTED BENZIMIDAZOLES AND 1,5- DISUBSTITUTED BENZODIAZEPINES USING ALUM. Rasayan Journal of Chemistry. Available from: [Link]

• Claisen-Schmidt Condensation. In Name Reactions in Organic Synthesis. Available from: [Link]

• ENVIRONMENTALLY BENIGN PROTOCOL OF KNOEVENAGEL CONDENSATION REACTION. ResearchGate. Available from: [Link]

• Synthesis, Characterization and Biological Evaluation of Novel Methoxy Benzaldehyde Substituted Derivatives of Pyrazolopyrimidine-4-hydrazide. ResearchGate. Available from: [Link]

• Knoevenagel condensation. Wikipedia. Available from: [Link]

• Novel Methods of Knoevenagel Condensation. Banaras Hindu University. Available from: [Link]

• Claisen–Schmidt condensation. Wikipedia. Available from: [Link]

• Claisen–Schmidt condensation to form chalcone 3. ResearchGate. Available from: [Link]

• Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells. Molecules. Available from: [Link]

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure. Available from: [Link]

• Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. MDPI. Available from: [Link]

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega. Available from: [Link]

• Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors. Chinese Chemical Letters. Available from: [Link]

• Synthesis, Spectroscopic Study and Biological Activity of new Bidentate Schiff Base (4-(Dimethylamino) Benzylidene). Journal of Education for Pure Science. Available from: [Link]

• Synthesis and biological evaluation of (3/4-(pyrimidin-2-ylamino)benzoyl)-based hydrazine-1-carboxamide/carbothioamide derivatives as novel RXRα antagonists. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

• Synthesis and Characterization of Some New Pyridine and Pyrimidine Derivatives and Studying Their Biological Activities. Baghdad Science Journal. Available from: [Link]

• Preparation of Schiff Base Derived from 3,4-Dimethoxybenzaldehyde and p-Aminobenzoic Acid by Supersonic Speed Gas Impacting Method. ResearchGate. Available from: [Link]

• Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. International Journal of Molecular and Cellular Medicine. Available from: [Link]

• Novel One-Pot Synthesis of Schiff Base Compounds Derived From Different Diamine & Aromatic Aldehyde Catalyzed by P2O5/SiO2 Under Free-Solvent Condition at Room Temperature. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Claisen-Schmidt Condensation [cs.gordon.edu]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. pjmhsonline.com [pjmhsonline.com]
• 11. pure.tue.nl [pure.tue.nl]
• 12. researchgate.net [researchgate.net]

Advanced Functionalization of 3-(2-methoxypyridin-4-yl)benzaldehyde: From Medicinal Intermediate to Smart Materials

Part 1: Strategic Overview

3-(2-methoxypyridin-4-yl)benzaldehyde is a biaryl scaffold frequently encountered as an intermediate in the synthesis of kinase inhibitors and antimicrobial agents. However, its utility extends far beyond medicinal chemistry. In the realm of materials science, this molecule represents a high-value "Janus" building block:

• Electronic Tunability: The 2-methoxypyridine moiety acts as an electron-rich donor (D), while the aldehyde serves as a reactive acceptor (A) precursor, facilitating the construction of "Push-Pull" optoelectronic systems.

• Supramolecular Switching: The methoxy group can be hydrolyzed to a 2-pyridone, converting a hydrogen-bond acceptor into a self-complementary Donor-Acceptor (D-A) array for supramolecular polymerization.

• Ligation Potential: The aldehyde functionality allows for rapid conversion into Schiff base ligands for Metal-Organic Frameworks (MOFs) and fluorescent sensors.

This guide provides validated protocols to repurpose this pharmaceutical intermediate into functional materials, specifically Aggregation-Induced Emission (AIE) luminogens and chemo-responsive sensors .

Part 2: Synthesis & Validation Protocols

Protocol A: Core Scaffold Synthesis (Suzuki-Miyaura Coupling)

Objective: High-yield synthesis of the title compound from commercially available precursors.

Reaction Overview:

Materials:

• 4-Bromo-2-methoxypyridine (1.0 eq)

• 3-Formylphenylboronic acid (1.2 eq)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)

• Potassium Carbonate (2.0 M aq. solution)

• 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Inert Setup: Charge a Schlenk flask with 4-bromo-2-methoxypyridine (10 mmol) and 3-formylphenylboronic acid (12 mmol). Evacuate and backfill with Argon (

  ).

• Solvent Addition: Add degassed 1,4-dioxane (40 mL) and 2.0 M K₂CO₃ (10 mL).

• Catalyst Induction: Add Pd(dppf)Cl₂ (0.5 mmol) under a positive stream of Argon.

• Reaction: Heat to 90°C for 12–16 hours. Monitor via TLC (Hexane/EtOAc 4:1). The aldehyde spot will be UV-active and stain with DNP (orange).

• Workup: Cool to RT. Filter through a Celite pad. Dilute filtrate with EtOAc, wash with brine (

  ), and dry over Na₂SO₄.

• Purification: Flash column chromatography (SiO₂). Elute with Hexane

  15% EtOAc/Hexane.

  • Yield Expectation: 75–85%.

  • Validation: ¹H NMR (CHO peak at ~10.1 ppm, OMe peak at ~3.9 ppm).

Protocol B: Synthesis of AIE-Active Fluorophores

Objective: Conversion of the scaffold into a "Turn-On" solid-state emitter via Knoevenagel condensation.

Mechanism: The resulting cyanostilbene derivative exhibits Aggregation-Induced Emission (AIE). In solution, the phenyl and pyridine rings rotate freely, dissipating energy non-radiatively. In the solid state (aggregate), this Restriction of Intramolecular Motion (RIM) forces radiative decay (fluorescence).

Materials:

• 3-(2-methoxypyridin-4-yl)benzaldehyde (1.0 eq)

• Malononitrile (1.2 eq)

• Piperidine (catalytic, 5 drops)

• Ethanol (solvent)

Methodology:

• Dissolve the aldehyde (1.0 mmol) and malononitrile (1.2 mmol) in Ethanol (10 mL).

• Add catalytic piperidine.

• Stir at RT for 2 hours . A precipitate (the AIEgen) should form rapidly.

• Isolation: Filter the solid. Wash with cold ethanol (

  ) and hexanes.

• Recrystallization: Recrystallize from hot EtOH/Acetonitrile to obtain optical-grade crystals.

Data Interpretation: Electronic Tuning The 2-methoxy group is critical. Compared to a naked pyridine, the methoxy group donates electron density, red-shifting the emission.

Substituent (Pyridine C2)	Electronic Effect	Predicted Emission ( )	Quantum Yield ( )
-H	Neutral	Blue (~440 nm)	Low (< 5%)
-OMe (Target)	Donor (+M)	Green (~510 nm)	High (> 20%)
-CN	Acceptor (-M)	UV/Deep Blue	Moderate

Protocol C: Synthesis of Chemo-Responsive Schiff Base Ligands

Objective: Creating a sensor for Zn²⁺ or Cu²⁺ ions.

Methodology:

• Reflux the aldehyde (1.0 eq) with 2-aminophenol (1.0 eq) in Methanol for 4 hours.

• Cool to precipitate the Schiff base (Imine).

• Sensing Test: Dissolve ligand in CH₃CN. Titrate with metal perchlorates.

  • Response: Zn²⁺ binding inhibits C=N isomerization, triggering Chelation-Enhanced Fluorescence (CHEF).

Part 3: Visualization of Mechanisms & Workflows

Materials Diversification Workflow

This diagram illustrates how the single pharmaceutical intermediate is diverted into three distinct material classes.

Caption: Divergent synthesis pathways transforming the core scaffold into optical, sensing, and supramolecular materials.

AIE Mechanism (Restriction of Intramolecular Motion)

Explaining why the solid-state material fluoresces while the solution does not.

Caption: The RIM mechanism activates fluorescence in the solid state by blocking non-radiative energy dissipation.

Part 4: References

• Vertex Pharmaceuticals Inc. (2016). Antibacterial agents. US Patent 9,527,867 B2. (Source of synthesis protocol). Link

• Ahipa, T. N., & Adhikari, A. V. (2014).[1] 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38(10), 5018-5029.[1] (Validation of methoxypyridine as a mesogen/fluorophore). Link

• Qin, A., & Tang, B. Z. (2012). Aggregation-induced emission (AIE) luminogens. Wiley-VCH. (Foundational text on AIE mechanisms for biaryl systems). Link

• Garcia, C., et al. (2001).[2] Ethyl 6-amino-2-methoxypyridine-3-carboxylate, interplay of molecular and supramolecular structure. Acta Crystallographica Section C, 57(9), 1103-1105.[2] (Evidence of supramolecular H-bonding in 2-methoxypyridines). Link

• Muhammad, S. S., et al. (2025).[3][4] Synthesis, Characterization, and Antimicrobial Activity of a Schiff Base Derived from 2-Pyridinecarboxaldehyde and 5-Amino-2-Methoxypyridine. ResearchGate Preprint. (Protocol for Schiff base sensing derivatives). Link

Sources

• 1. Recent synthetic advances in pyridine-based thermotropic mesogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethyl 6-amino-2-methoxypyridine-3-carboxylate, interplay of molecular and supramolecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A New Fluorescence Probe Based on Self-absorption for Detection of Co2+ and Viscosity | Sciety [sciety.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Failed Suzuki Couplings with 3-(2-methoxypyridin-4-yl)benzaldehyde

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for Suzuki-Miyaura cross-coupling reactions involving the challenging substrate, 3-(2-methoxypyridin-4-yl)benzaldehyde. Our goal is to equip you with the expertise and practical insights needed to diagnose and resolve common experimental failures, ensuring the successful synthesis of your target compounds.

Troubleshooting Guide: A-Question-and-Answer Approach

This section is designed to address specific issues you may encounter during your experiments. Each question is followed by a detailed, step-by-step guide to help you identify the root cause of the problem and implement effective solutions.

Question 1: My Suzuki coupling reaction with 3-(2-methoxypyridin-4-yl)benzaldehyde shows no product formation, and I only recover my starting materials. What are the likely causes?

This is a common issue that can often be traced back to catalyst inactivity or problems with the reaction setup. Let's break down the potential culprits and how to address them.

Possible Cause 1: Catalyst Inactivity or Degradation

The palladium catalyst is the heart of the Suzuki reaction. If it's not in its active Pd(0) state, the catalytic cycle won't initiate.[1][2]

• Solution 1.1: Catalyst Selection and Handling. For a substrate like 3-(2-methoxypyridin-4-yl)benzaldehyde, which contains a pyridine ring that can potentially coordinate to the palladium center and inhibit catalysis, a robust catalyst system is crucial.[3]

  • Recommendation: If you are using a Pd(II) source like Pd(OAc)₂ or PdCl₂(PPh₃)₂, ensure your conditions are suitable for its in-situ reduction to Pd(0).[1][4] Consider switching to a pre-catalyst that readily forms the active Pd(0) species, such as a Buchwald G3 or G4 precatalyst.[1] These are often more effective for challenging substrates.[5]

  • Best Practice: Always handle palladium catalysts under an inert atmosphere (e.g., in a glovebox) to prevent oxidation.

• Solution 1.2: Inadequate Degassing. Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species, which can also promote the unwanted homocoupling of your boronic acid.[1][6]

  • Protocol: Ensure your solvent and reaction mixture are thoroughly degassed. A common method is to bubble an inert gas (argon or nitrogen) through the solvent for at least 30 minutes before adding the catalyst.[7] Alternatively, three cycles of vacuum followed by backfilling with an inert gas are highly effective.[7]

Possible Cause 2: Issues with the Ligand

The ligand plays a critical role in stabilizing the palladium catalyst, and its electronic and steric properties can significantly influence the reaction's outcome.[1][8][9]

• Solution 2.1: Ligand Choice. For an electron-rich heterocyclic substrate, bulky, electron-rich phosphine ligands are often necessary to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[2][10][11]

  • Recommendation: If you are using a standard ligand like PPh₃, consider switching to a more specialized ligand. Buchwald ligands such as SPhos and XPhos are excellent choices for challenging Suzuki couplings.[10][12] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[8]

Possible Cause 3: Ineffective Base

The base is essential for activating the boronic acid to facilitate the transmetalation step.[13][14]

• Solution 3.1: Base Selection and Solubility. The choice of base can dramatically impact the reaction.

  • Recommendation: A common first choice is an aqueous solution of K₂CO₃.[12] However, for your specific substrate, a stronger, non-nucleophilic base like K₃PO₄ might be more effective, especially if you are experiencing issues with protodeboronation.[12] Ensure the base is soluble in the reaction medium; the addition of water is often necessary to dissolve inorganic bases.[1]

The following workflow can help you systematically troubleshoot a complete reaction failure:

Caption: Troubleshooting workflow for no product formation.

Question 2: I'm observing a significant amount of homocoupling of my boronic acid. How can I minimize this side reaction?

Boronic acid homocoupling is a common side reaction that leads to the formation of symmetrical biaryls, reducing the yield of your desired product and complicating purification.[15]

Possible Cause 1: Presence of Oxygen

As mentioned earlier, oxygen can lead to the formation of Pd(II) species that promote homocoupling.[1]

• Solution 1.1: Rigorous Degassing. This is the most critical step to prevent homocoupling.[12] Refer to the degassing protocol in the previous section.

Possible Cause 2: Inappropriate Catalyst to Ligand Ratio

An excess of "ligandless" palladium can promote homocoupling.

• Solution 2.1: Optimize Catalyst and Ligand.

  • Recommendation: Using a pre-catalyst where the ligand is already coordinated to the palladium can minimize the presence of free palladium. Bulky ligands can also sterically hinder the formation of the homocoupled product.[12]

Possible Cause 3: High Temperatures

Elevated temperatures can sometimes favor side reactions.

• Solution 3.1: Temperature Optimization.

  • Recommendation: Try running the reaction at a lower temperature. While this may slow down the reaction rate, it can often suppress unwanted side reactions.

The following table summarizes strategies to minimize homocoupling:

Strategy	Rationale	Recommended Action
Rigorous Degassing	Prevents oxidation of Pd(0) to Pd(II), which promotes homocoupling.[1]	Use freeze-pump-thaw cycles or sparge with an inert gas for an extended period.[7]
Use of Pre-catalysts	Ensures a defined palladium-ligand complex, minimizing "ligandless" palladium.	Employ a Buchwald or other well-defined pre-catalyst.[1]
Employ Bulky Ligands	Steric hindrance can disfavor the formation of the homocoupled dimer.[12]	Use ligands like XPhos or SPhos.[12]
Lower Reaction Temperature	May decrease the rate of the homocoupling side reaction relative to the desired cross-coupling.[16]	Screen temperatures from room temperature up to your current reaction temperature.

Question 3: My reaction is sluggish, and I'm seeing significant protodeboronation of my boronic acid. What can I do?

Protodeboronation is the undesired cleavage of the C-B bond, replacing it with a C-H bond.[17] This is a common issue with heteroaryl boronic acids and can be exacerbated by certain reaction conditions.[1][17]

Possible Cause 1: Unstable Boronic Acid

Some boronic acids are inherently prone to protodeboronation, especially in the presence of water and base.[17][18]

• Solution 1.1: Use a Boronic Ester. Boronic esters, such as pinacol esters (Bpin), are often more stable than their corresponding boronic acids.[1]

  • Recommendation: If you are using a boronic acid, consider switching to the corresponding boronic ester.

• Solution 1.2: Anhydrous Conditions. While many Suzuki couplings use aqueous bases, anhydrous conditions can suppress protodeboronation.

  • Recommendation: Try using a non-aqueous base like KF or CsF in an anhydrous solvent.[13]

Possible Cause 2: Slow Transmetalation

If the transmetalation step is slow, it allows more time for the boronic acid to decompose.[3]

• Solution 2.1: Stronger Base. A stronger base can accelerate the transmetalation step.

  • Recommendation: If you are using a mild base like NaHCO₃, switch to a stronger base such as K₃PO₄ or Cs₂CO₃.[14]

• Solution 2.2: More Active Catalyst System. A more active catalyst can increase the rate of the entire catalytic cycle.

  • Recommendation: As mentioned previously, switching to a more active ligand or a pre-catalyst can be beneficial.[12]

Caption: Decision tree for addressing protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for setting up a Suzuki coupling reaction to ensure success with 3-(2-methoxypyridin-4-yl)benzaldehyde?

A1: To maximize your chances of success, follow these best practices:

• High-Purity Reagents: Use high-purity starting materials, as impurities can inhibit the catalyst.

• Anhydrous Solvents: Use dry, degassed solvents.

• Inert Atmosphere: Set up the reaction under an inert atmosphere of nitrogen or argon.

• Proper Stoichiometry: Typically, a slight excess (1.1-1.5 equivalents) of the boronic acid or ester is used.

• Systematic Optimization: If the reaction is not working, it is best to change one variable at a time (e.g., ligand, base, or solvent) to identify the optimal conditions.[16]

Q2: The aldehyde group in my starting material is sensitive. Are there any special precautions I should take?

A2: The aldehyde group can be sensitive to strongly basic conditions and high temperatures.

• Base Selection: Avoid very strong bases like hydroxides if possible. K₃PO₄ or K₂CO₃ are generally well-tolerated.[14]

• Temperature Control: Try to run the reaction at the lowest temperature that gives a reasonable reaction rate. Room temperature Suzuki couplings are possible with highly active catalyst systems.[19]

• Protecting Groups: If you continue to have issues with the aldehyde, you could consider protecting it as an acetal, performing the Suzuki coupling, and then deprotecting it.

Q3: How do I choose the optimal palladium catalyst and ligand for this specific substrate?

A3: For a substrate containing a pyridine ring and an aldehyde, a good starting point would be a modern pre-catalyst system.

• Catalyst: A Buchwald G3 or G4 pre-catalyst is an excellent choice as they are air-stable and highly active.[1]

• Ligand: A bulky, electron-rich biaryl phosphine ligand like SPhos or XPhos is recommended to overcome potential catalyst inhibition by the pyridine nitrogen and to promote efficient coupling.[10][12]

Experimental Protocols

General Procedure for a Suzuki Coupling Reaction with 3-(2-methoxypyridin-4-yl)benzaldehyde

This is a general starting protocol that can be optimized.

• Preparation: In a glovebox or under a stream of inert gas, add 3-(2-methoxypyridin-4-yl)benzaldehyde (1 equivalent), the aryl boronic ester (1.2 equivalents), and the base (e.g., K₃PO₄, 2-3 equivalents) to an oven-dried reaction vessel equipped with a stir bar.

• Catalyst Addition: Add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%).

• Solvent Addition: Add degassed solvent (e.g., dioxane/water 4:1) via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs Website.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Organic Chemistry Portal. Suzuki Coupling.
• Wikipedia. (2024). Suzuki reaction.
• The Journal of Organic Chemistry. (2018).
• CovaSyn. Optimizing Suzuki Coupling Reactions.
• BYJU'S. Merits of the Suzuki Coupling Reaction.
• Benchchem. A Comparative Guide to Palladium Catalysts for Heterocyclic Suzuki Coupling.
• Benchchem.
• ArODES HES-SO. (2022). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• Organic Chemistry Frontiers. (2021). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction.
• Benchchem. Technical Support Center: Troubleshooting Failed Suzuki Couplings with 5-Iodofuran-2-amine.
• Benchchem. Strategies to minimize homocoupling in Suzuki reactions of boronic acids.
• Slideshare. (2023).
• Wikipedia. (2023).
• ACS Publications. (2024, November 7).
• ResearchGate. (2019). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction...
• The Journal of Organic Chemistry. (2012, April 5). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings.
• Royal Society of Chemistry. (2016, August 1). Suzuki–Miyaura Coupling.
• YouTube. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? : r/Chempros.
• Journal of Synthetic Chemistry. (2024, May 3). PdCl2(PPh3)
• ACS Publications. (2007, April 18). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction.
• ResearchGate. (2011).
• Benchchem. A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
• ChemRxiv. (2022, September 10). Protodeboronation of (Hetero)
• Journal of the American Chemical Society. (1981). Organoborane coupling reactions (Suzuki coupling).
• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? : r/Chempros.
• Angewandte Chemie International Edition. (2011). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
• Molecules. (2020, December 15).
• Reddit. (2020, December 27). What is the proper way to set up a suzuki coupling? : r/chemistry.
• Journal of the American Chemical Society. (1998).
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• Organic Letters. (2021).
• Medium. (2023, June 7).
• Sigma-Aldrich. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction.
• Benchchem. Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling.
• Harvard University. The Suzuki Reaction - Chem 115 Myers.
• Organic Process Research & Development. (2025, August 18). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction.
• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions? : r/Chempros.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jsynthchem.com [jsynthchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. reddit.com [reddit.com]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 17. Protodeboronation - Wikipedia [en.wikipedia.org]
• 18. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

stability issues and degradation of 3-(2-methoxypyridin-4-yl)benzaldehyde

Technical Support Center: Stability & Degradation of 3-(2-methoxypyridin-4-yl)benzaldehyde

Product ID: 3-(2-methoxypyridin-4-yl)benzaldehyde Chemical Class: Pyridine-substituted Benzaldehyde Primary Application: Suzuki-Miyaura cross-coupling, medicinal chemistry building block.

Introduction: Understanding Your Reagent

As a Senior Application Scientist, I often see researchers struggle with "failed" reactions that are actually just issues with reagent purity. 3-(2-methoxypyridin-4-yl)benzaldehyde is a biaryl system containing a reactive aldehyde handle. While the biaryl core is robust, the aldehyde functionality is the "Achilles' heel," susceptible to autoxidation. Furthermore, the 2-methoxypyridine moiety presents unique thermal sensitivities often overlooked in standard protocols.

This guide provides a self-validating system to diagnose, prevent, and reverse degradation.

Module 1: Storage & Handling (The First Line of Defense)

Q: I just received my shipment. How should I store this compound for maximum shelf life? A: Immediate environmental control is critical.[1]

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[1] Oxygen is the primary enemy, driving the radical chain oxidation of the aldehyde to the carboxylic acid.

• Temperature: Store at 2–8°C . While the solid is stable at room temperature for short periods, cold storage significantly retards the kinetics of autoxidation.

• Light: Store in amber vials or foil-wrapped containers. Pyridine derivatives can be photosensitive, and UV light initiates the radical formation required for oxidation.

Q: Can I store a solution of the compound in DMSO or DMF? A: Not recommended for long-term storage. While soluble, aldehydes in polar aprotic solvents like DMSO can undergo disproportionation or oxidation over time, especially if the solvent is not anhydrous and degassed. DMSO itself can act as a mild oxidant under certain conditions. Always store as a dry solid.

Module 2: Degradation Diagnostics & Troubleshooting

Q: My white powder has turned into a sticky yellow solid. Is it still usable? A: This is a classic sign of Autoxidation and Contamination .

• The "White Solid" (Benzoic Acid): The aldehyde oxidizes to 3-(2-methoxypyridin-4-yl)benzoic acid. This acid often crystallizes as a white solid distinct from the aldehyde.

• The "Yellowing" (Schiff Base/Oligomers): Yellowing often indicates trace polymerization or condensation reactions, potentially catalyzed by the acidic degradation products.

• Action: Perform a Basic Wash (See Module 4) to remove the acid.[2] If the yellow color persists after washing, recrystallization is required.

Q: I am seeing a new peak in my LC-MS at M+16. What is this? A: This is likely the Carboxylic Acid (Oxidation product) or potentially an N-Oxide .

• Aldehyde (MW): X

• Acid (MW): X + 16 (Addition of Oxygen)

• N-Oxide: Pyridines can form N-oxides, also M+16.

• Differentiation: Run an NMR. The acid will show a broad singlet >12 ppm (COOH). The N-oxide will show significant shifts in the pyridine ring protons compared to the starting material.

Q: Can I distill this compound to purify it? A: Proceed with Extreme Caution.

• Risk: The 2-methoxypyridine moiety is thermally sensitive. At high temperatures (>150°C), it can undergo an O- to N-methyl migration , rearranging into the thermodynamically more stable N-methyl-2-pyridone derivative [1].

• Requirement: If you must distill, use high vacuum (<1 mbar) to keep the bath temperature below 120°C.

Module 3: Visualization of Degradation Pathways

Understanding the enemy is the first step to defeating it. The diagram below illustrates the two primary degradation risks: Autoxidation (Storage) and Thermal Rearrangement (Purification).

Figure 1: Primary degradation pathways. Avoid O2 to prevent Acid formation; avoid high heat to prevent Pyridone rearrangement.

Module 4: Rescue Protocols (Purification)

If your diagnostic tests (NMR/LC-MS) confirm degradation, use these protocols to restore reagent quality.

Protocol A: The "Basic Wash" (Removes Carboxylic Acid)

Best for:[2] Samples containing white crystalline impurities (benzoic acid derivative).[1]

• Dissolve: Dissolve the crude solid in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• Wash: Transfer to a separatory funnel. Wash the organic layer 2x with 10% aqueous Sodium Carbonate (Na2CO3) .

  • Mechanism:[3] The base deprotonates the carboxylic acid impurity, turning it into a water-soluble carboxylate salt [2]. The pyridine ring (weak base) remains neutral and stays in the organic layer.

• Rinse: Wash the organic layer 1x with Brine (saturated NaCl).

• Dry: Dry over Anhydrous Magnesium Sulfate (MgSO4), filter, and concentrate in vacuo.

• Verify: Check 1H-NMR for the disappearance of the acid peak.

Protocol B: Bisulfite Adduct Purification (High Purity)

Best for: Isolating the aldehyde from complex non-acidic impurities (e.g., thermal degradation products).

• Form Adduct: Dissolve crude material in a minimal amount of solvent. Add excess saturated aqueous Sodium Bisulfite (NaHSO3) . Shake vigorously for 15-30 minutes.

  • Observation: The aldehyde forms a water-soluble bisulfite adduct. Impurities remain in the organic layer or precipitate out.

• Wash: Wash the aqueous phase (containing product) with Diethyl Ether to remove non-aldehyde impurities.

• Regenerate: Treat the aqueous phase with 10% Sodium Carbonate or Sodium Bicarbonate until basic (pH > 9).

  • Mechanism:[3] The base reverses the adduct formation, releasing the free aldehyde [3].

• Extract: Extract the regenerated aldehyde into EtOAc (3x).

• Finish: Dry (MgSO4) and concentrate.

Module 5: Troubleshooting Decision Tree

Use this logic flow to determine the correct course of action for your specific situation.

Figure 2: Logic flow for assessing reagent quality and determining purification strategy.

Summary of Quantitative Data

Parameter	Specification / Limit	Reason
Storage Temp	2°C – 8°C	Retards autoxidation kinetics.
Melting Point	Check COA (Typically >100°C)	Lower MP indicates acid impurity (eutectic).
1H-NMR (CHO)	~10.0 ppm (Singlet)	Diagnostic peak for active reagent.
1H-NMR (COOH)	>12.0 ppm (Broad)	Diagnostic peak for oxidized impurity.
Max Distillation Temp	120°C (Bath)	Prevents O- to N-methyl rearrangement.

References

• Thermal Rearrangement of 2-Alkoxypyridines

  • Title: Kinetics and Mechanism of the Thermal Rearrangement of 2-Alkoxypyridines.
  • Source: Journal of the Chemical Society B.

  • Link:[Link]

• Purification of Benzaldehyde Derivatives: Title: Purification of Reaction Mixtures Containing Benzaldehyde. Source: BenchChem Technical Support.

• Bisulfite Adduct Chemistry

  • Title: Purification of Aldehydes via Bisulfite Addition.
  • Source: Vogel's Textbook of Practical Organic Chemistry.

  • Link:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. echemi.com [echemi.com]

Technical Guide: Impurity Removal from 3-(2-methoxypyridin-4-yl)benzaldehyde

Introduction

The synthesis of 3-(2-methoxypyridin-4-yl)benzaldehyde is a critical intermediate step in various drug discovery campaigns, particularly for kinase inhibitors and GPCR ligands. Typically synthesized via a Suzuki-Miyaura cross-coupling between a 3-formylphenylboronic acid and a 4-halo-2-methoxypyridine (or their inverse partners), this reaction is robust but prone to a specific set of persistent impurities.

This guide addresses the "last mile" problem: transforming a crude, dark-brown reaction mixture into a pristine, white to off-white solid suitable for biological assay or late-stage functionalization. We move beyond generic advice to provide chemically grounded, self-validating protocols.

Part 1: Diagnostic Assessment of the Crude

Before initiating purification, you must identify the nature of your "dirty" crude. The presence of the pyridine nitrogen and the aldehyde moiety creates a unique impurity profile.

FAQ: Initial Troubleshooting

Q: My crude material is black/dark brown even after a workup. Is my product decomposed? A: Likely not. The dark color is almost certainly colloidal palladium (Pd) complexed with the pyridine nitrogen. Pyridines are excellent ligands for Pd(0) and Pd(II), preventing standard aqueous washes from removing the catalyst [1].

• Action: Do not judge purity by color yet. Proceed to the Palladium Remediation section.

Q: TLC shows a spot running just above/below my product that I can't separate. What is it? A: This is likely a homocoupling byproduct (biphenyl or bipyridine derivative) or a protodeboronation product (e.g., 2-methoxypyridine or benzaldehyde).

• Mechanism: In Suzuki couplings, oxygen promotes homocoupling of the boronic acid. If you used 3-formylphenylboronic acid, the impurity is likely 3,3'-diformylbiphenyl.

• Solution: These lack the specific chemical handle (aldehyde + pyridine) combination. The Bisulfite Protocol (Part 2) specifically targets the aldehyde, washing these away.

Q: I see a new peak in the aldehyde region (~10 ppm) or a broad singlet at ~13 ppm. A: The 13 ppm peak is 3-(2-methoxypyridin-4-yl)benzoic acid , formed by air oxidation of your product. The aldehyde is sensitive to autoxidation.

• Prevention: Store under nitrogen/argon.

• Removal: A basic wash (sat. NaHCO3) will remove the acid, but be careful—the pyridine ring makes the molecule amphoteric. Use the Bisulfite Protocol instead for higher recovery.

Part 2: The Bisulfite "Magic Bullet" Protocol

For benzaldehyde derivatives, the most powerful, under-utilized purification method is the Bisulfite Adduct Formation [2]. This method exploits the reversible formation of a water-soluble sulfonate salt from the aldehyde, allowing all non-aldehyde impurities (homocouples, de-halogenated starting materials, ligands) to be washed away in the organic layer.

Why this works for 3-(2-methoxypyridin-4-yl)benzaldehyde

The 2-methoxypyridine moiety is stable to the mild acidic conditions (pH ~4-5) of sodium bisulfite. Unlike stronger acids which might hydrolyze the methoxy group to a pyridone [3], bisulfite is gentle enough to preserve the ether linkage while selectively sequestering the aldehyde.

Step-by-Step Protocol

Reagents:

• Sodium Bisulfite (NaHSO3), saturated aqueous solution.

• Ethyl Acetate (EtOAc) or DCM.

• Sodium Hydroxide (NaOH), 10% w/v solution, or Sodium Carbonate (Na2CO3).

Workflow:

• Dissolution: Dissolve the crude mixture in a minimal amount of EtOAc (e.g., 5 mL per gram).

• Adduct Formation: Add 2-3 equivalents of saturated aqueous NaHSO3. Vigorously stir or shake for 30–60 minutes.

  • Observation: A thick white precipitate may form at the interface. This is the bisulfite adduct.[1][2][3][4][5] Do not filter it yet.

• Separation:

  • If the adduct precipitates: Filter the solid, wash with EtOAc (to remove non-aldehyde impurities), and keep the solid.

  • If the adduct stays dissolved in water: Transfer to a separatory funnel.[1] Separate phases. Keep the aqueous layer (contains product). Discard the organic layer (contains impurities).

• Regeneration:

  • Place the solid adduct or the aqueous solution into a flask.

  • Add fresh EtOAc.

  • Slowly add 10% NaOH or Sat. Na2CO3 while stirring until pH > 10.

  • Chemistry: The base reverses the equilibrium, regenerating the aldehyde which immediately partitions into the EtOAc.

• Isolation: Separate the organic layer, dry over MgSO4, and concentrate.

Self-Validating Check:

• TLC: The regenerated material should show a single spot. The "streaking" or "ghost spots" from the crude should be gone.

Part 3: Palladium Remediation

If the bisulfite method is skipped or residual Pd remains (failed heavy metal specs), use a scavenger. Standard Celite filtration is often insufficient for pyridine-containing molecules because the pyridine nitrogen coordinates Pd tightly.

Recommended Scavengers

Scavenger Type	Mechanism	Suitability for this Molecule	Protocol
Thiol-Silica (e.g., SiliaMetS® Thiol)	High affinity Pd-S bonding	Excellent. Thiol binds Pd stronger than Pyridine N.	Slurry crude in EtOAc with 5-10 wt% scavenger for 1h at 40°C. Filter.
Activated Carbon (Charcoal)	Adsorption	Moderate. Can adsorb product due to planarity.	Reflux in EtOH with charcoal for 30 min. Hot filtration.
N-Acetyl Cysteine	Chelation	Good. Water soluble ligand.	Wash organic phase with aqueous N-Acetyl Cysteine solution.

Part 4: Crystallization & Polishing

If chromatography is required or for final polishing:

• Solvent System: 2-Methoxypyridines are moderately polar.

  • Recrystallization: Ethanol/Water (hot/cold) or EtOAc/Heptane.

  • Column Chromatography: 0-40% EtOAc in Hexanes.

    • Tip: Add 1% Triethylamine (TEA) to the column solvent. Silica is slightly acidic; the pyridine nitrogen can interact with silanols causing "streaking." TEA blocks these sites.

Part 5: Visualizing the Impurity Landscape

Diagram 1: Origin of Impurities in Suzuki Coupling

This diagram traces the mechanistic origin of the impurities discussed, helping you predict their presence based on reaction conditions.

Caption: Mechanistic origin of common impurities. Note that air exposure drives both homocoupling (during reaction) and acid formation (post-reaction).

Diagram 2: The Bisulfite Purification Workflow

Caption: The Bisulfite "Magic Bullet" workflow. This process selectively extracts the aldehyde into the aqueous phase, leaving non-polar impurities behind.

References

• Palladium Removal Strategies: Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link

• Bisulfite Purification of Aldehydes

  • Technique Overview: BenchChem Application Note. "Efficient Aldehyde Removal by Liquid-Liquid Extraction with Sodium Bisulfite." Link

  • Protocol Validation: Wengryniuk, S. E., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.[1][3][5] Journal of Visualized Experiments, (134), e57573. Link

• Methoxypyridine Stability

  • The 2-methoxypyridine moiety is generally stable to weak acids but hydrolyzes to 2-pyridone under strong acidic conditions (e.g., conc. HCl at reflux). See: Katritzky, A. R., et al. Comprehensive Heterocyclic Chemistry.

  • pKa Data: The pKa of 2-methoxypyridine is ~3.28, making it significantly less basic than pyridine (pKa 5.2), reducing its interference in base-mediated workups. Link

• Thiol-Silica Scavengers: Welch, C. J., et al. (2005). Adsorbent screening for metal impurity removal in pharmaceutical process research. Organic Process Research & Development, 9(2), 198-205. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. environex.net.au [environex.net.au]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]

Reference Data & Comparative Studies

validation of the structure of 3-(2-methoxypyridin-4-yl)benzaldehyde by X-ray crystallography

Topic: Validation of the Structure of 3-(2-methoxypyridin-4-yl)benzaldehyde by X-ray Crystallography

A Comparative Guide to X-ray Crystallography vs. Standard Spectroscopic Methods

Executive Summary: The Case for Absolute Configuration

In the synthesis of biaryl scaffolds like 3-(2-methoxypyridin-4-yl)benzaldehyde , standard characterization methods (NMR, MS) often fall short in defining the absolute solid-state conformation and precise regiochemistry.[1][2] While NMR confirms the presence of functional groups, it provides a time-averaged solution structure that masks critical solid-state properties such as atropisomerism, polymorphs, and intermolecular packing forces.[2]

This guide compares the X-ray Crystallography Validated Standard against conventional NMR-only Characterization .[2] We demonstrate that for drug intermediates, X-ray validation is not merely a confirmation step but a risk-mitigation tool that prevents downstream failure in formulation and bioactivity profiling.[2]

Comparative Analysis: X-ray Diffraction vs. NMR Spectroscopy[3][4][5][6][7]

The Technical Gap

The core challenge with 3-(2-methoxypyridin-4-yl)benzaldehyde is the biaryl twist .[1][2] The steric repulsion between the phenyl and pyridine rings induces a non-planar conformation.[2] NMR observes this as a blurred average due to rapid rotation (low barrier) in solution.[1][2] X-ray crystallography freezes this conformation, revealing the specific torsion angle that dictates the molecule's ability to bind to protein targets or pack into a crystal lattice.[2]

Performance Matrix

Feature	Method A: SC-XRD (The Gold Standard)	Method B: Solution State NMR (The Alternative)	Impact on Drug Dev
Connectivity	Absolute. Direct imaging of electron density maps.[1][2]	Inferred. Based on scalar couplings (J-values) and chemical shifts.	High: Prevents regioisomer confusion in Suzuki couplings.[1][2]
Conformation	Static/Discrete. Defines the precise biaryl torsion angle ( ) and methoxy orientation.[1][2]	Dynamic/Averaged. Signals are averaged; cannot distinguish rapid conformer interconversion.[1][2]	Critical: Solid-state form affects solubility and bioavailability.[2]
Stereochemistry	Definitive. Assigns absolute configuration (if chiral) or specific atropisomer.[1][2]	Ambiguous. Requires complex NOESY experiments and often fails for rapidly rotating bonds.[2]	High: Essential for IP protection and regulatory filing.[2]
Purity Scope	Structural Purity. Identifies solvates, hydrates, and co-crystals.[1][2]	Chemical Purity. Excellent for quantifying impurities but blind to crystal forms.[1][2]	Medium: Polymorph control is a CMC requirement.

Experimental Protocol: Self-Validating Workflow

To achieve the "Gold Standard" validation, we employ a rigorous, self-validating crystallographic workflow. This protocol ensures that the structure solved is not an artifact of the refinement process.

Step 1: Crystal Growth (The Critical Variable)

Objective: Obtain a single crystal of dimensions

mm.[2]

• Method: Slow Evaporation vs. Vapor Diffusion.[1][2]

• Solvent System: For this biaryl aldehyde, a binary system of Dichloromethane (DCM) / n-Heptane is recommended.[1][2] The aldehyde is soluble in DCM; heptane acts as the antisolvent.[1][2]

• Protocol: Dissolve 20 mg of compound in 1 mL DCM. Filter into a narrow vial. Place this vial inside a larger jar containing 5 mL n-Heptane. Cap the outer jar.

• Causality: Vapor diffusion allows for a controlled increase in supersaturation, promoting fewer, higher-quality nucleation events compared to rapid evaporation.[1][2]

Step 2: Diffraction Data Collection[1]

• Source: Mo-K

  ( Å) is preferred over Cu-K to minimize absorption effects from the aromatic rings, though Cu is acceptable if crystals are small.[1][2]

• Temperature: Collect at 100 K .

• Validation: Low temperature reduces thermal motion (atomic displacement parameters), allowing for precise resolution of the methoxy group orientation and the aldehyde hydrogen position.[1][2]

Step 3: Structure Solution & Refinement[1]

• Software: SHELXT (Intrinsic Phasing) for solution, SHELXL for refinement.

• Criterion: Target an R-factor (

  ) .[1][2]

• Check: Verify the assignment of the Pyridine Nitrogen vs. Carbon. In X-ray, N and C have similar scattering factors.[2]

• Self-Validation: Inspect the thermal ellipsoids.[2] If the "Nitrogen" atom has a significantly smaller ellipsoid than its neighbors, it may be a Carbon (incorrect assignment).[1][2] Correct assignment results in uniform ellipsoid sizes.[2]

Visualization of the Validation Logic

Figure 1: The self-validating crystallographic workflow ensures that the final structure is chemically and mathematically consistent.

Expected Results & Data Interpretation

When validating 3-(2-methoxypyridin-4-yl)benzaldehyde, the X-ray data will reveal specific structural metrics that NMR cannot provide.[1][2]

The Biaryl Torsion Angle

In the solid state, the molecule will likely adopt a twisted conformation to minimize steric clash between the ortho-protons of the phenyl ring and the pyridine ring.[2]

• Expected Torsion (

  ): .[1][2]

• Significance: A planar conformation (

  ) would suggest strong packing forces overcoming steric hindrance, which is rare for this class of molecules but critical if observed (indicates -stacking dominance).[1][2]

Methoxy Group Conformation

The methoxy group (

) at the 2-position of the pyridine ring typically lies coplanar with the pyridine ring ( or ).[1][2]

• Mechanism: This maximizes the

  -orbital overlap from the oxygen lone pair into the pyridine -system.[2]

• Validation: If the X-ray structure shows the methoxy group perpendicular to the ring, it indicates severe steric crowding or a specific intermolecular hydrogen bond forcing the group out of plane.[1][2]

Intermolecular Interactions[2]

• Aldehyde H-Bonding: The aldehyde oxygen is a hydrogen bond acceptor.[2] Look for weak

  interactions (distances Å) that link molecules into supramolecular chains, a common motif in benzaldehyde derivatives [1].[1][2]
• -Stacking: The electron-deficient pyridine ring may stack with the electron-rich phenyl ring of a neighboring molecule (Centroid-Centroid distance Å).[1][2]

Conclusion: The Strategic Advantage

For researchers and drug developers, X-ray validation of 3-(2-methoxypyridin-4-yl)benzaldehyde is superior to NMR-only analysis because it resolves the ambiguity of the biaryl linkage and defines the solid-state landscape.[2] While NMR is sufficient for routine identity checks, X-ray crystallography provides the structural certainty required for GMP standards, patent claims, and structure-based drug design (SBDD).[1][2]

Recommendation: Use NMR for reaction monitoring, but mandate SC-XRD for the final characterization of the isolated intermediate to establish the "Gold Standard" reference material.

References

• Li, M., & Chen, X. (2008).[1][2] 3-Methoxy-4-(4-nitrobenzyloxy)benzaldehyde.[1][2] Acta Crystallographica Section E: Structure Reports Online, 64(12), o2366.[1] Link

• Sheldrick, G. M. (2015).[1] SHELXT – Integrated space-group and crystal-structure determination.[2] Acta Crystallographica Section A: Foundations and Advances, 71(1), 3–8.[1] Link

• Spek, A. L. (2009).[1] Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148–155.[1] Link

• Groom, C. R., et al. (2016).[1][2] The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171–179. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comprehensive Guide to Cytotoxicity Profiling of 3-(2-methoxypyridin-4-yl)benzaldehyde Derivatives

Topic: Cytotoxicity Assays for 3-(2-methoxypyridin-4-yl)benzaldehyde Derivatives Content Type: Publish Comparison Guide

Executive Summary: The Scaffold & The Challenge

The 3-(2-methoxypyridin-4-yl)benzaldehyde moiety is a "privileged scaffold" in modern medicinal chemistry. It serves as a critical intermediate for synthesizing biaryl-based kinase inhibitors (e.g., PI3K

, p38 MAPK), tubulin polymerization inhibitors, and topoisomerase poisons.

While the aldehyde itself possesses weak to moderate electrophilic reactivity, its derivatives (hydrazones, chalcones, and imidazopyridines) are the true effectors. Testing these derivatives presents specific challenges:

• Solubility: The biaryl pyridine structure is often hydrophobic, leading to precipitation in aqueous media.

• Interference: The pyridine nitrogen can chelate metals or interfere with redox-based reporter dyes.

• Mechanism Diversity: Derivatives may act via distinct pathways (apoptosis vs. necrosis vs. autophagy), requiring a multi-parametric screening approach.

This guide compares the most effective cytotoxicity assays for this class and provides a validated workflow to ensure data integrity.

Assay Comparison: Selecting the Right Tool

For hydrophobic pyridine derivatives, the choice of assay is critical. We compare the three industry standards: MTT , CCK-8 (WST-8) , and ATP Luminescence (CellTiter-Glo) .

Table 1: Comparative Performance for Pyridine Derivatives

Feature	MTT Assay	CCK-8 (WST-8)	ATP Luminescence
Detection Principle	Metabolic (Reductase)	Metabolic (Dehydrogenase)	Metabolic (ATP Quant.)
Solubility Requirement	Low (Requires DMSO solubilization of formazan)	High (Water-soluble formazan)	High (Lysis buffer)
Sensitivity	Moderate	High	Ultra-High
Interference Risk	High (Pyridine rings can reduce MTT non-enzymatically)	Low (Electron mediator 1-methoxy PMS is stable)	Very Low
Throughput	Low (Wash/Solubilization steps)	High (Add-and-read)	High (Add-and-read)
Cost	Low	Moderate	High
Verdict for this Scaffold	❌ Avoid (Precipitation risk)	✅ Recommended (Primary Screen)	✅ Gold Standard (Validation)

Expert Insight:

Avoid MTT for 3-(2-methoxypyridin-4-yl)benzaldehyde derivatives. The solubilization step (using DMSO/SDS) often fails to fully dissolve the formazan crystals in the presence of precipitated drug, leading to noisy data. CCK-8 is the superior choice for primary screening due to its water-soluble readout and lack of toxicity to cells, allowing time-course experiments.

Validated Protocol: CCK-8 Assessment

This protocol is optimized for biaryl pyridine derivatives, incorporating specific steps to mitigate solubility issues.

Materials

• Cell Lines: HepG2, MCF-7, or HCT-116 (standard solid tumor models).

• Reagent: Cell Counting Kit-8 (CCK-8) or equivalent WST-8 solution.

• Solvent: DMSO (molecular biology grade).

• Control: Doxorubicin or Staurosporine (positive control).

Step-by-Step Workflow

• Compound Preparation (Critical Step):

  • Dissolve the derivative in 100% DMSO to a stock concentration of 10-20 mM.

  • Why? Pyridine derivatives aggregate in aqueous buffers.

  • Prepare serial dilutions in culture medium immediately before addition. Ensure final DMSO concentration is < 0.5% to avoid solvent toxicity.

• Cell Seeding:

  • Seed cells at

    to cells/well in 96-well plates.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow attachment.

  • Note: Do not use edge wells if evaporation is a risk; fill them with PBS.

• Drug Treatment:

  • Aspirate old medium carefully.

  • Add 100 µL of fresh medium containing the drug dilutions (0.1 µM – 100 µM).

  • Include Vehicle Control (0.5% DMSO) and Blank Control (Medium only, no cells).

  • Incubate for 48 or 72 hours.[1]

• CCK-8 Development:

  • Add 10 µL of CCK-8 reagent directly to each well (avoid introducing bubbles).

  • Incubate for 1–4 hours.

  • Checkpoint: Check color development every hour. The pyridine scaffold can sometimes alter cellular redox states; stop the reaction before the vehicle control reaches saturation (OD > 2.0).

• Measurement:

  • Measure absorbance at 450 nm (reference wave 650 nm).

  • Calculate % Viability:

Mechanistic Deconvolution Strategy

Once cytotoxicity is confirmed, you must determine how the derivative kills the cell. 3-(2-methoxypyridin-4-yl)benzaldehyde derivatives frequently target Kinases (G1 arrest) or Tubulin (G2/M arrest).

Workflow Visualization

Caption: Figure 1. Decision tree for profiling pyridine-benzaldehyde derivatives. The cell cycle phase dictates the downstream confirmatory assay.

Advanced Analysis: Interpreting the Data

Structure-Activity Relationship (SAR) Trends

When analyzing your data, look for these common trends associated with the 3-(2-methoxypyridin-4-yl)benzaldehyde scaffold:

• The Methoxy Group: Often crucial for hydrogen bonding in the ATP-binding pocket of kinases. Removal typically results in a 5-10x loss of potency.

• Aldehyde Condensation: Derivatives where the aldehyde is converted to a hydrazone or chalcone often show higher cytotoxicity than the parent aldehyde due to increased lipophilicity and DNA intercalation potential.

• Position 4 Linkage: The biaryl linkage at position 4 is essential for maintaining the correct 3D geometry to inhibit Topoisomerase II

  .

Troubleshooting Common Issues

• Issue: High background in blank wells.

  • Cause: The test compound absorbs at 450 nm or reduces WST-8 directly.

  • Solution: Run a "Compound Only" control (Media + Drug + CCK-8, no cells) and subtract this value.

• Issue: IC50 curve is flat or biphasic.

  • Cause: Drug precipitation at high concentrations.

  • Solution: Inspect wells under a microscope.[1] If crystals are visible, exclude those points and cap the max concentration at the solubility limit.

References

• Al-Refai, M., et al. (2019).[2] "The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles." Molecules, 24(22), 4072.[2] Link

• Zhang, Y., et al. (2016). "Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors." Chinese Chemical Letters, 27(4). Link

• Demir, E., et al. (2013). "Assessment of cytotoxic and apoptotic effects of benzaldehyde using different assays." Human & Experimental Toxicology, 33(6). Link

• Riss, T. L., et al. (2016). "Cell Viability Assays." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

• El-Naggar, M., et al. (2022). "Pyridine: the scaffolds with significant clinical diversity." RSC Advances, 12, 13698-13726. Link

Sources

• 1. rgcc-international.com [rgcc-international.com]
• 2. mdpi.com [mdpi.com]